Cas no 142680-85-1 (22,23-Dihydro-25-cyclohexylavermectin B1)

22,23-Dihydro-25-cyclohexylavermectin B1 is a semi-synthetic derivative of avermectin, characterized by its enhanced stability and bioactivity. This compound exhibits potent anthelmintic and insecticidal properties, making it effective against a broad spectrum of parasites and pests. The introduction of a cyclohexyl group at the 25-position improves its lipophilicity, contributing to better tissue penetration and prolonged activity. Its mechanism of action involves binding to glutamate-gated chloride channels, disrupting neuronal signaling in target organisms. The compound is particularly valued for its low mammalian toxicity and high selectivity, ensuring safety in veterinary and agricultural applications. Its structural modifications also reduce photodegradation, enhancing environmental persistence and efficacy.
22,23-Dihydro-25-cyclohexylavermectin B1 structure
142680-85-1 structure
Product Name:22,23-Dihydro-25-cyclohexylavermectin B1
CAS No:142680-85-1
MF:C50H76O14
MW:901.1300573349
CID:903451
PubChem ID:156589494
Update Time:2025-05-24

22,23-Dihydro-25-cyclohexylavermectin B1 Chemical and Physical Properties

Names and Identifiers

    • (25S)-25-CYCLOHEXYL-25-DE(SEC-BUTYL)-5-O-DEMETHYL-22,23-DIHYDROAVERMECTIN A1A
    • 22,23-Dihydro-25-cyclohexylavermectin B1
    • Inchi: 1S/C50H76O14/c1-27-13-12-16-34-26-57-47-42(51)30(4)21-37(50(34,47)54)48(53)60-36-22-35(63-49(25-36)20-19-29(3)45(64-49)33-14-10-9-11-15-33)18-17-28(2)44(27)61-41-24-39(56-8)46(32(6)59-41)62-40-23-38(55-7)43(52)31(5)58-40/h12-13,16-17,21,27,29,31-33,35-47,51-52,54H,9-11,14-15,18-20,22-26H2,1-8H3/b13-12+,28-17+,34-16+/t27-,29-,31-,32-,35+,36-,37-,38-,39-,40-,41-,42+,43-,44-,45-,46-,47+,49+,50+/m0/s1
    • InChI Key: SHZAYAFGTFOOSF-YDBLARSUSA-N
    • SMILES: O[C@]12C3=CC=C[C@@H]([C@@H](C(C)=CC[C@@]4([H])O[C@@]5(CC[C@H](C)[C@@H](C6CCCCC6)O5)C[C@]([H])(C4)OC(=O)[C@]1([H])C=C(C)[C@@H](O)[C@@]2([H])OC3)O[C@]1([H])O[C@@H](C)[C@H](O[C@]2([H])O[C@@H](C)[C@H](O)[C@@H](OC)C2)[C@@H](OC)C1)C |t:2,4,9,&1:1,6,7,12,15,18,20,29,35,40,42,47,50,52,54,57,59,61,65|

Computed Properties

  • Exact Mass: 900.52350709g/mol
  • Monoisotopic Mass: 900.52350709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 7
  • Complexity: 1740
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 19
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.8
  • Topological Polar Surface Area: 170Ų

Experimental Properties

  • Melting Point: >143oC (dec.)
  • Solubility: DMSO (Slightly), Methanol (Slightly, Sonicated)

22,23-Dihydro-25-cyclohexylavermectin B1 Security Information

22,23-Dihydro-25-cyclohexylavermectin B1 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D451748-5mg
22,23-Dihydro-25-cyclohexylavermectin B1
142680-85-1
5mg
$81.00 2023-05-18
TRC
D451748-10mg
22,23-Dihydro-25-cyclohexylavermectin B1
142680-85-1
10mg
$127.00 2023-05-18
TRC
D451748-25mg
22,23-Dihydro-25-cyclohexylavermectin B1
142680-85-1
25mg
$270.00 2023-05-18
TRC
D451748-50mg
22,23-Dihydro-25-cyclohexylavermectin B1
142680-85-1
50mg
$ 506.00 2023-09-07
TRC
D451748-100mg
22,23-Dihydro-25-cyclohexylavermectin B1
142680-85-1
100mg
$ 977.00 2023-09-07
TRC
D451748-250mg
22,23-Dihydro-25-cyclohexylavermectin B1
142680-85-1
250mg
$2113.00 2023-05-18

Additional information on 22,23-Dihydro-25-cyclohexylavermectin B1

Comprehensive Overview of 22,23-Dihydro-25-cyclohexylavermectin B1 (CAS No. 142680-85-1)

22,23-Dihydro-25-cyclohexylavermectin B1 (CAS No. 142680-85-1) is a semi-synthetic derivative of the avermectin family, renowned for its potent biological activity. This compound has garnered significant attention in agricultural and veterinary applications due to its enhanced stability and efficacy compared to its parent molecules. The cyclohexyl substitution at the 25-position contributes to its unique pharmacokinetic properties, making it a subject of ongoing research in parasitology and pest management.

In recent years, the demand for avermectin derivatives has surged, driven by the growing need for sustainable pest control solutions. Farmers and researchers frequently search for terms like "22,23-Dihydro-25-cyclohexylavermectin B1 uses" or "CAS 142680-85-1 efficacy" to understand its role in combating resistant parasites. This compound's mechanism of action involves disrupting neurotransmitter activity in invertebrates, offering a targeted approach with minimal environmental impact—a critical consideration in today's eco-conscious market.

The chemical structure of 22,23-Dihydro-25-cyclohexylavermectin B1 features a macrocyclic lactone backbone, modified to improve lipid solubility and bioavailability. Such modifications address common challenges like "pesticide resistance" and "livestock parasite control," which dominate discussions in agricultural forums. Its application spans foliar sprays, injectables, and feed additives, aligning with trends toward precision agriculture and integrated pest management (IPM).

From a regulatory standpoint, CAS No. 142680-85-1 complies with global safety standards when used as directed. Laboratories often investigate its "metabolic pathways" and "environmental degradation" to ensure compatibility with organic farming practices. These studies respond to consumer queries such as "is 22,23-Dihydro-25-cyclohexylavermectin B1 organic?"—highlighting the intersection of science and public awareness.

Innovations in formulation technology have further optimized the delivery of 22,23-Dihydro-25-cyclohexylavermectin B1, reducing dosage requirements while maintaining efficacy. This advancement resonates with searches for "cost-effective parasite treatments" and "long-lasting pest solutions." As resistance management becomes a priority, this compound's role in rotation programs continues to expand, supported by data from field trials and genomic studies.

In conclusion, 22,23-Dihydro-25-cyclohexylavermectin B1 represents a convergence of chemical innovation and ecological responsibility. Its adaptability to diverse climates and target species positions it as a cornerstone in modern agroscience, addressing both current challenges and future demands in global food security.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.